Cas no 123987-12-2 (2-(4-Methylpiperazin-1-yl)phenylmethanol)

• Product Name: 2-(4-Methylpiperazin-1-yl)phenylmethanol
• CAS No: 123987-12-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD03407383
• CID: 63712
• PubChem ID: 2795567
• Update Time: 2025-05-21

2-(4-Methylpiperazin-1-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(4-Methylpiperazin-1-yl)phenyl]methanol
• BUTTPARK 33\06-83
• RARECHEM AL BD 0484
• 2-(4-Methylpiperazin-1-yl)benz
• 2-(4-N-Methylpiperazinyl)benzyl alcohol
• (2-(4-Methylpiperazin-1-yl)phenyl)methanol
• 2-(4-Methylpiperazin-1-yl)benzylalcohol
• [2-(4-Methylpiperazin-1yl)phenyl]methanol, 1-[2-(Hydroxymethyl)phenyl]-4-methylpiperazine
• DTXSID80383787
• 2-(4-methylpiperazin-1-yl)benzyl alcohol, AldrichCPR
• SCHEMBL12368809
• FT-0603801
• 2-(4-Methylpiperazin-1-yl)benzyl alcohol
• CS-0314290
• [2-(4-Methylpiperazin-1yl)phenyl]methanol
• AC-3591
• [2-(4-methyl-piperazin-1-yl)-phenyl]-methanol
• FS-1472
• 123987-12-2
• W-205185
• [2-(4-Methyl-1-piperazinyl)phenyl]methanol
• DS-0146
• Benzenemethanol, 2-(4-methyl-1-piperazinyl)-
• AKOS005202480
• 2-(4-methylpiperazin)benzyl alcohol
• 2-(4-methylpiperazino)benzyl alcohol
• MFCD03407383
• 2-(4-Methylpiperazin-1-yl)benzylalcohol97%
• 2-(4-Methylpiperazin-1-yl)benzyl alcohol 97%
• DB-019465
• 2-(4-Methylpiperazin-1-yl)phenylmethanol

• MDL： MFCD03407383
• Inchi： 1S/C12H18N2O/c1-13-6-8-14(9-7-13)12-5-3-2-4-11(12)10-15/h2-5,15H,6-10H2,1H3
• InChI Key： TWPYBKBPHCMUIS-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1N1CCN(C)CC1

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7A^2
• XLogP3: 1

Experimental Properties

• Color/Form: White powder
• Density: 1.105
• Melting Point: 61-73
• Boiling Point: 350.3°C at 760 mmHg
• Flash Point: 177.2 °C
• PSA: 26.71000
• LogP: 0.93360

2-(4-Methylpiperazin-1-yl)phenylmethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2923
• Hazard Category Code： R20/21/22;R34
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39;S45
• Risk Phrases：R20/21/22; R34
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(4-Methylpiperazin-1-yl)phenylmethanol

Comprehensive Guide to 2-(4-Methylpiperazin-1-yl)phenylmethanol (CAS No. 123987-12-2): Properties, Applications, and Market Insights

2-(4-Methylpiperazin-1-yl)phenylmethanol (CAS No. 123987-12-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazine and phenylmethanol structural motifs, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula is C₁₂H₁₈N₂O, and it exhibits a molecular weight of 206.29 g/mol. Researchers and industry professionals frequently search for "2-(4-Methylpiperazin-1-yl)phenylmethanol uses" or "CAS 123987-12-2 supplier," highlighting its relevance in modern chemistry.

The compound's physicochemical properties make it highly versatile. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its melting point ranges between 80-85°C, and it is stable under standard laboratory conditions. These properties are critical for its applications in drug discovery, where purity and stability are paramount. Searches such as "2-(4-Methylpiperazin-1-yl)phenylmethanol solubility" or "stability of CAS 123987-12-2" reflect the practical concerns of end-users.

One of the most prominent applications of 2-(4-Methylpiperazin-1-yl)phenylmethanol is in the pharmaceutical industry. It acts as a building block for the synthesis of psychoactive drugs and central nervous system (CNS) agents. The piperazine moiety is particularly valuable in medicinal chemistry due to its ability to enhance bioavailability and target specificity. Recent trends show increased interest in "piperazine derivatives in drug design" and "CNS drug intermediates," aligning with the compound's utility in these areas.

Beyond pharmaceuticals, 2-(4-Methylpiperazin-1-yl)phenylmethanol finds use in material science and catalysis. Its structural features enable it to participate in ligand design for metal-organic frameworks (MOFs) and other advanced materials. Researchers exploring "MOF synthesis with piperazine ligands" or "catalytic applications of phenylmethanol derivatives" often encounter this compound in their work. Its role in these cutting-edge fields underscores its importance beyond traditional chemistry.

The market dynamics for 2-(4-Methylpiperazin-1-yl)phenylmethanol are influenced by the growing demand for specialty chemicals in drug development. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical clients. Online queries like "buy 2-(4-Methylpiperazin-1-yl)phenylmethanol" or "CAS 123987-12-2 price trends" indicate a robust commercial interest. Additionally, regulatory compliance and green chemistry practices are becoming key considerations, as seen in searches for "sustainable synthesis of piperazine compounds."

From a synthetic chemistry perspective, 2-(4-Methylpiperazin-1-yl)phenylmethanol can be prepared via nucleophilic substitution reactions involving 4-methylpiperazine and halogenated phenylmethanol derivatives. Optimizing reaction conditions to improve yield and purity is a common topic among chemists, as evidenced by searches for "synthesis of 2-(4-Methylpiperazin-1-yl)phenylmethanol" and "purification methods for CAS 123987-12-2." Advanced techniques like column chromatography and recrystallization are frequently employed to achieve high-quality products.

In conclusion, 2-(4-Methylpiperazin-1-yl)phenylmethanol (CAS No. 123987-12-2) is a multifaceted compound with significant applications in pharmaceuticals, material science, and catalysis. Its unique structural attributes and versatile reactivity make it a valuable asset in both research and industrial settings. As the demand for specialty intermediates continues to rise, this compound is poised to remain a focal point in chemical innovation. For those seeking further details, queries like "2-(4-Methylpiperazin-1-yl)phenylmethanol MSDS" or "CAS 123987-12-2 suppliers worldwide" can provide additional insights into its commercial and scientific landscape.